Cas no 58803-95-5 (3,6-dichloro-2-(chloromethyl)pyridine)

• Product Name: 3,6-dichloro-2-(chloromethyl)pyridine
• CAS No: 58803-95-5
• MF: C₆H₄Cl₃N
• MW: 196.461658477783
• CID: 340856
• PubChem ID: 20366174
• Update Time: 2025-05-23

3,6-dichloro-2-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,6-dichloro-2-(chloromethyl)-
• 2-(Chloromethyl)-3,6-dichloropyridine
• AC1Q3TZR
• AG-L-23743
• CTK1E8870
• KB-223887
• MolPort-016-578-636
• 3,6-dichloro-2-chloromethyl pyridine
• POFJYFSYZFACOF-UHFFFAOYSA-N
• DTXSID20606149
• 3,6-dichloro-2-(chloromethyl)pyridine
• SB54058
• EN300-66078
• SCHEMBL11605521
• 3,6-dichloro-2-chloromethylpyridine
• FT-0681953
• 58803-95-5
• AKOS006237669
• 3,6-Dichloro-2-chloromethyl-pyridine
• DB-193607

• MDL： MFCD15528719
• Inchi： 1S/C6H4Cl3N/c7-3-5-4(8)1-2-6(9)10-5/h1-2H,3H2
• InChI Key： POFJYFSYZFACOF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1CCl)Cl

Computed Properties

• Exact Mass: 194.94112
• Monoisotopic Mass: 194.940932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

3,6-dichloro-2-(chloromethyl)pyridine Security Information

• HazardClass：IRRITANT

Additional information on 3,6-dichloro-2-(chloromethyl)pyridine

3,6-Dichloro-2-(Chloromethyl)pyridine (CAS No. 58803-95-5): A Comprehensive Overview

3,6-Dichloro-2-(chloromethyl)pyridine (CAS No. 58803-95-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and agrochemical applications. This compound, characterized by its unique pyridine ring structure with multiple chlorine substituents, offers a wide range of potential uses due to its chemical stability and reactivity. In this comprehensive overview, we will delve into the properties, synthesis methods, applications, and recent research advancements of 3,6-dichloro-2-(chloromethyl)pyridine.

Chemical Properties and Structure

3,6-Dichloro-2-(chloromethyl)pyridine is a colorless to pale yellow liquid with a molecular formula of C₇H₄Cl₃N. Its molecular weight is approximately 197.01 g/mol. The compound features a pyridine ring with three chlorine atoms: two at the 3 and 6 positions and one attached to the methyl group at the 2 position. This unique structural arrangement imparts specific chemical properties that make it valuable in various applications.

The presence of multiple chlorine atoms enhances the compound's reactivity and stability, making it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, the chloromethyl group provides a reactive site for further functionalization, allowing for the introduction of various substituents through substitution reactions.

Synthesis Methods

The synthesis of 3,6-dichloro-2-(chloromethyl)pyridine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloromethylpyridine with chlorine gas under controlled conditions. This process typically requires careful control of temperature and pressure to ensure high yields and purity.

An alternative approach involves the chlorination of 2-methylpyridine followed by selective chlorination at the 3 and 6 positions. This method can be more selective but may require additional purification steps to remove by-products. Recent advancements in catalytic methods have also shown promise in improving the efficiency and selectivity of these reactions.

Applications in Pharmaceutical Research

3,6-Dichloro-2-(chloromethyl)pyridine has found applications in pharmaceutical research due to its potential as a building block for drug discovery. The compound's reactivity and functional groups make it an attractive starting material for the synthesis of bioactive molecules. For instance, it has been used in the development of novel antiviral agents and anticancer drugs.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3,6-dichloro-2-(chloromethyl)pyridine as a key intermediate in the synthesis of a new class of antiviral compounds targeting RNA viruses. The researchers demonstrated that these compounds exhibited potent antiviral activity against several viral strains, including influenza and hepatitis C viruses.

In another study, scientists explored the use of 3,6-dichloro-2-(chloromethyl)pyridine-derived compounds in cancer therapy. The results showed that these derivatives exhibited significant cytotoxicity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

Agricultural Applications

Beyond pharmaceutical research, 3,6-dichloro-2-(chloromethyl)pyridine has also found applications in the agricultural sector. Its use as an intermediate in the synthesis of agrochemicals has been well-documented. For example, it has been employed in the production of herbicides and insecticides that target specific pests while minimizing environmental impact.

A recent study published in Pesticide Biochemistry and Physiology investigated the use of 3,6-dichloro-2-(chloromethyl)pyridine-based herbicides in controlling weed growth in crops. The researchers found that these herbicides were effective against a wide range of weeds while showing low toxicity to non-target organisms.

Safety Considerations and Environmental Impact

The safety and environmental impact of chemicals are critical considerations in their development and application. While 3,6-dichloro-2-(chloromethyl)pyridine is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential for forming toxic by-products during synthesis or use.

To ensure safe handling and disposal, appropriate personal protective equipment (PPE) should be used when working with this compound. Additionally, waste products should be disposed of according to local environmental regulations to minimize any potential ecological impact.

Conclusion

3,6-Dichloro-2-(chloromethyl)pyridine (CAS No. 58803-95-5) is a versatile organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and agrochemicals. Its unique chemical properties make it an attractive intermediate for the development of novel bioactive molecules and agrochemicals. Recent research advancements have further expanded its potential uses and highlighted its importance in various scientific fields.